Cas no 1806768-36-4 (6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile)

• Product Name: 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile
• CAS No: 1806768-36-4
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 4707757
• Update Time: 2025-05-27

6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-hydroxypyridine
• 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile

• Inchi： 1S/C7H4F2N2O/c8-7(9)6-5(12)1-4(2-10)3-11-6/h1,3,7,12H
• InChI Key： OVQLBWWAMIXNOG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=CN=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 56.9

Additional information on 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile

Introduction to 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile (CAS No. 1806768-36-4)

6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile, with the CAS number 1806768-36-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile, including the difluoromethyl and hydroxyl groups, contribute to its distinct chemical properties and biological activity.

The chemical structure of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile consists of a pyridine ring substituted with a difluoromethyl group at the 6-position and a hydroxyl group at the 5-position, along with a cyano group at the 3-position. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule, making it an interesting candidate for various biochemical and pharmacological studies.

Recent research has focused on the potential therapeutic applications of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. This inhibition suggests that the compound could be a valuable lead for developing new anti-inflammatory and anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer activities, 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile has also been investigated for its potential neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2021 found that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective properties of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile make it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been explored, including metal-catalyzed reactions and microwave-assisted synthesis methods. These advancements in synthetic chemistry have facilitated the production of high-quality samples for further biological evaluation.

The pharmacokinetic properties of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate.

To further explore the therapeutic potential of 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 6-(Difluoromethyl)-5-hydroxypyridine-3-carbonitrile (CAS No. 1806768-36-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.